![molecular formula C18H21N3O4S B2918833 4-{[1-(2,3-Dihydro-1-benzofuran-5-sulfonyl)pyrrolidin-3-yl]oxy}-2,6-dimethylpyrimidine CAS No. 2097932-50-6](/img/structure/B2918833.png)
4-{[1-(2,3-Dihydro-1-benzofuran-5-sulfonyl)pyrrolidin-3-yl]oxy}-2,6-dimethylpyrimidine
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Description
The compound is a complex organic molecule that contains a benzofuran moiety. Benzofuran is a heterocyclic compound, consisting of a fused benzene and furan ring . It’s a common motif in many natural products and drugs .
Molecular Structure Analysis
The molecular structure of this compound seems to involve a benzofuran ring attached to a pyrimidine ring via a pyrrolidine ring. The benzofuran ring is a heterocyclic compound, consisting of a fused benzene and furan ring .Scientific Research Applications
Crystal Structures and Interactions
Pyrimidine and its derivatives, like 4-{[1-(2,3-Dihydro-1-benzofuran-5-sulfonyl)pyrrolidin-3-yl]oxy}-2,6-dimethylpyrimidine, have been studied for their crystal structures and molecular interactions. Research has shown that in certain organic salts, pyrimidine rings are protonated and hydrogen bonded to sulfonate groups, forming specific hydrogen-bonded motifs. This indicates the potential role of such compounds in molecular recognition and assembly processes in crystal engineering (Balasubramani, Muthiah, & Lynch, 2007).
Electrochemical Properties
The electrochemical reduction of pyrimidine derivatives has been examined in various studies. These studies provide insights into the electron transfer properties of pyrimidines, which could be relevant for applications in electrochemistry and materials science (Wasa & Elving, 1982).
Synthesis and Biological Activities
The synthesis of various pyrimidine derivatives, including this compound, has been explored for their potential as antitumor and antibacterial agents. These studies contribute to the development of new pharmaceutical compounds (Gangjee, Lin, Kisliuk, & McGuire, 2005).
Green Chemistry and Synthesis
The synthesis of pyrimidine derivatives is also being studied in the context of green chemistry, focusing on reducing waste and improving efficiency in chemical processes. This is crucial for developing sustainable methods in pharmaceutical manufacturing (Gilbile, Bhavani, & Vyas, 2017).
Molecular Design and Drug Development
Recent research has focused on the design and development of pyrimidine-based drugs for various therapeutic applications. This includes studying the structural properties of pyrimidine derivatives to optimize their pharmacological activities (Ghomashi, Ghomashi, Aghaei, & Massah, 2022).
properties
IUPAC Name |
4-[1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)pyrrolidin-3-yl]oxy-2,6-dimethylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O4S/c1-12-9-18(20-13(2)19-12)25-15-5-7-21(11-15)26(22,23)16-3-4-17-14(10-16)6-8-24-17/h3-4,9-10,15H,5-8,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVVIJLIVZZGISL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C)OC2CCN(C2)S(=O)(=O)C3=CC4=C(C=C3)OCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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